Cas no 17838-59-4 (Propanedioic acid,1,3-bis[2-[(phenylamino)thioxomethyl]hydrazide])

Propanedioic acid,1,3-bis[2-[(phenylamino)thioxomethyl]hydrazide] structure
17838-59-4 structure
Product Name:Propanedioic acid,1,3-bis[2-[(phenylamino)thioxomethyl]hydrazide]
CAS No:17838-59-4
MF:C17H18N6O2S2
MW:402.493819713593
CID:222359
PubChem ID:3090743
Update Time:2025-04-19

Propanedioic acid,1,3-bis[2-[(phenylamino)thioxomethyl]hydrazide] Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid,1,3-bis[2-[(phenylamino)thioxomethyl]hydrazide]
    • 1-[[3-oxo-3-[2-(phenylcarbamothioyl)hydrazinyl]propanoyl]amino]-3-phenylthiourea
    • AC1MJEQ8
    • AG-B-07629
    • CTK7G0831
    • MolPort-001-892-701
    • N-{[(phenylamino)thioxomethyl]amino}-N'-{[(phenylamino)thioxomethyl]amino}prop ane-1,3-diamide
    • NSC89231
    • NSC-89231
    • SBB061997
    • DTXSID40389063
    • AKOS005109274
    • N-(((PHENYLAMINO)THIOXOMETHYL)AMINO)-N'-(((PHENYLAMINO)THIOXOMETHYL)AMINO)PROPANE-1,3-DIAMIDE
    • 17838-59-4
    • MS-7281
    • 1,1'-MALONYLBIS(4-PHENYL-3-SEMICARBAZIDE)
    • N-(((phenylamino)thioxomethyl)-N'-(((phenylamino)thioxomethyl)amino)propane-1,3-diamide
    • N,N'-bis[(phenylcarbamothioyl)amino]propanediamide
    • MFCD00186714
    • Inchi: 1S/C17H18N6O2S2/c24-14(20-22-16(26)18-12-7-3-1-4-8-12)11-15(25)21-23-17(27)19-13-9-5-2-6-10-13/h1-10H,11H2,(H,20,24)(H,21,25)(H2,18,22,26)(H2,19,23,27)
    • InChI Key: IHSDBRHAZCEZJL-UHFFFAOYSA-N
    • SMILES: S=C(NNC(CC(NNC(NC1C=CC=CC=1)=S)=O)=O)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 402.09354
  • Monoisotopic Mass: 402.093
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 488
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 171Ų

Experimental Properties

  • Density: 1.446
  • Refractive Index: 1.743
  • PSA: 106.32
  • LogP: 3.12170
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